Cas no 1449581-64-9 ((2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo12.4.0.0^{2,6}.0^{7,12}octadeca-1(18),7,9,11,14,16-hexaene)
1449581-64-9 structure
Product Name:(2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo12.4.0.0^{2,6}.0^{7,12}octadeca-1(18),7,9,11,14,16-hexaene
CAS No:1449581-64-9
MF:C21H20ClNO5
MW:401.840205192566
CID:5901654
PubChem ID:11954293
Update Time:2024-11-07
(2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo12.4.0.0^{2,6}.0^{7,12}octadeca-1(18),7,9,11,14,16-hexaene Chemical and Physical Properties
Names and Identifiers
-
- (2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo12.4.0.0^{2,6}.0^{7,12}octadeca-1(18),7,9,11,14,16-hexaene
- CHEMBL3544974
- EN300-1692991
- 5-chloro-2-methyl-2,3,3a,12b-tetrahydro-1H-dibenzo[2,3:6,7]oxepino[4,5-c]pyrrole maleate
- DB06216
- (2Z)-but-2-enedioic acid; 9-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.0^{2,6}.0^{7,12}]octadeca-1(18),7,9,11,14,16-hexaene
- 1449581-64-9
- SCHEMBL6029138
- GMDCDXMAFMEDAG-BTJKTKAUSA-N
- Org 5222
-
- Inchi: 1S/C17H16ClNO.C4H4O4/c1-19-9-14-12-4-2-3-5-16(12)20-17-7-6-11(18)8-13(17)15(14)10-19;5-3(6)1-2-4(7)8/h2-8,14-15H,9-10H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
- InChI Key: GMDCDXMAFMEDAG-BTJKTKAUSA-N
- SMILES: ClC1C=CC2=C(C=1)C1CN(C)CC1C1C=CC=CC=1O2.OC(/C=C\C(=O)O)=O
Computed Properties
- Exact Mass: 401.1030004g/mol
- Monoisotopic Mass: 401.1030004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 482
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.1Ų
(2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo12.4.0.0^{2,6}.0^{7,12}octadeca-1(18),7,9,11,14,16-hexaene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1692991-0.05g |
(2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.0^{2,6}.0^{7,12}]octadeca-1(18),7,9,11,14,16-hexaene |
1449581-64-9 | 0.05g |
$299.0 | 2023-09-20 | ||
| Enamine | EN300-1692991-0.1g |
(2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.0^{2,6}.0^{7,12}]octadeca-1(18),7,9,11,14,16-hexaene |
1449581-64-9 | 0.1g |
$314.0 | 2023-09-20 | ||
| Enamine | EN300-1692991-0.25g |
(2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.0^{2,6}.0^{7,12}]octadeca-1(18),7,9,11,14,16-hexaene |
1449581-64-9 | 0.25g |
$328.0 | 2023-09-20 | ||
| Enamine | EN300-1692991-0.5g |
(2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.0^{2,6}.0^{7,12}]octadeca-1(18),7,9,11,14,16-hexaene |
1449581-64-9 | 0.5g |
$341.0 | 2023-09-20 | ||
| Enamine | EN300-1692991-1.0g |
(2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.0^{2,6}.0^{7,12}]octadeca-1(18),7,9,11,14,16-hexaene |
1449581-64-9 | 1g |
$355.0 | 2023-06-04 | ||
| Enamine | EN300-1692991-2.5g |
(2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.0^{2,6}.0^{7,12}]octadeca-1(18),7,9,11,14,16-hexaene |
1449581-64-9 | 2.5g |
$697.0 | 2023-09-20 | ||
| Enamine | EN300-1692991-5.0g |
(2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.0^{2,6}.0^{7,12}]octadeca-1(18),7,9,11,14,16-hexaene |
1449581-64-9 | 5g |
$1033.0 | 2023-06-04 | ||
| Enamine | EN300-1692991-10.0g |
(2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.0^{2,6}.0^{7,12}]octadeca-1(18),7,9,11,14,16-hexaene |
1449581-64-9 | 10g |
$1531.0 | 2023-06-04 | ||
| Enamine | EN300-1692991-1g |
(2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.0^{2,6}.0^{7,12}]octadeca-1(18),7,9,11,14,16-hexaene |
1449581-64-9 | 1g |
$355.0 | 2023-09-20 | ||
| Enamine | EN300-1692991-5g |
(2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.0^{2,6}.0^{7,12}]octadeca-1(18),7,9,11,14,16-hexaene |
1449581-64-9 | 5g |
$1033.0 | 2023-09-20 |
(2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo12.4.0.0^{2,6}.0^{7,12}octadeca-1(18),7,9,11,14,16-hexaene Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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